Cas no 4246-51-9 (Bis-NH2-C1-PEG3)

Bis-NH2-C1-PEG3 is a heterobifunctional polyethylene glycol (PEG) derivative featuring a primary amine (-NH2) group at each terminus and a central propyl spacer (C1-PEG3). This compound is widely utilized in bioconjugation and crosslinking applications due to its dual amine reactivity, enabling efficient coupling with carboxyl, carbonyl, or other amine-reactive groups. The short PEG3 spacer enhances solubility while minimizing steric hindrance, making it suitable for modifying biomolecules, nanoparticles, or surfaces. Its symmetrical structure ensures consistent reactivity, and the amine termini facilitate further functionalization or labeling. Bis-NH2-C1-PEG3 is particularly valuable in peptide synthesis, drug delivery systems, and material science where controlled amine-based conjugation is required.
Bis-NH2-C1-PEG3 structure
Bis-NH2-C1-PEG3 structure
Product Name:Bis-NH2-C1-PEG3
CAS No:4246-51-9
MF:C10H24N2O3
MW:220.309163093567
MDL:MFCD00059850
CID:329281
PubChem ID:87568056
Update Time:2026-05-14

Bis-NH2-C1-PEG3 Chemical and Physical Properties

Names and Identifiers

    • 3,3'-((Oxybis(ethane-2,1-diyl))bis(oxy))bis(propan-1-amine)
    • Diethylene Glycol Bis(3-aminopropyl) Ether
    • 1-Propanamine,3,3'-[oxybis(2,1-ethanediyloxy)]bis-
    • 3-[2-[2-(3-aminopropoxy)ethoxy]ethoxy]propan-1-amine
    • 4,7,10-TRIOXA-1,13-TRIDECANEDIAMINE
    • Bis[2-(3-aminopropoxy)ethyl] Ether
    • Propylamine,3,3'-[oxybis(ethyleneoxy)]bis- (6CI,7CI,8CI)
    • 1,13-Diamino-4,7,10-trioxatridecane
    • 4,7,10-Trioxa-1,13-tridecanamine
    • 4,7,10-Trioxatridecane-1,13-diamine
    • Ancamine 1922
    • DPA-DEG
    • O,O'-Bis(3-aminopropyl)diethylene glycol
    • Q 19262
    • 3-{2-[2-(3-Aminopropoxy)ethoxy]ethoxy}-1-propanamine
    • Diethylene glycolbis(3-aminopropyl) ether
    • 3,3'-Oxybis(ethyleneoxy)bis(propylamine)
    • Di(3-aminopropyl) ether of diethylene glycol
    • DIETHYLENE GLYCOL, DI(3-AMINOPROPYL) ETHER
    • 1-Propanamine, 3,3'-[oxybis(2,1-ethanediyloxy)]bis-
    • JCEZOHLWDIONSP-UHFFFAOYSA-N
    • 95W232H4RT
    • 3,3'-(Oxybis(2,1-ethanediyloxy))bis-1-propanamine
    • 1-Propanamine, 3,3'-(oxybis(
    • Bis-NH2-C1-PEG3
    • 3,3'-[OXYBIS(ETHANE-2,1-DIYLOXY)]DIPROPAN-1-AMINE
    • 3,3'-(Oxybis
    • MDL： MFCD00059850
    • Inchi： 1S/C10H24N2O3/c11-3-1-5-13-7-9-15-10-8-14-6-2-4-12/h1-12H2
    • InChI Key： JCEZOHLWDIONSP-UHFFFAOYSA-N
    • SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C([H])([H])N([H])[H])C([H])([H])C([H])([H])C([H])([H])N([H])[H]
    • BRN： 1760709

Computed Properties

  • Exact Mass: 220.17900
  • Monoisotopic Mass: 220.178693
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 12
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.4
  • Topological Polar Surface Area: 79.7

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.005
  • Melting Point: -32 °C
  • Boiling Point: 151°C/2mmHg(lit.)
  • Flash Point: 110 ºC
  • Refractive Index: 1.464
  • PH: >12 (100g/l, H2O, 20℃)
  • PSA: 79.73000
  • LogP: 1.13440
  • Solubility: Uncertain

Bis-NH2-C1-PEG3 Security Information

Bis-NH2-C1-PEG3 Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Bis-NH2-C1-PEG3 Pricemore >>

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S e l l e c k ZHONG GUO
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Bis-NH2-C1-PEG3
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100mg
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TRC
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3,3’-[Oxybis(2,1-ethanediyloxy)]bis[1-propanamine]
 4246-51-9
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 4246-51-9
10g
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3,3’-[Oxybis(2,1-ethanediyloxy)]bis[1-propanamine]
 4246-51-9
50g
 $87.00 2023-05-17
TRC
O870705-100g
3,3’-[Oxybis(2,1-ethanediyloxy)]bis[1-propanamine]
 4246-51-9
100g
 $115.00 2023-05-17
Chemenu
CM339784-500g
Bis-NH2-C1-PEG3
 4246-51-9 95%+
500g
 $*** 2023-05-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T830980-5ml
4,7,10-TRIOXA-1,13-TRIDECANEDIAMINE
 4246-51-9 96%
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 ￥37.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T830980-25ml
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 4246-51-9 96%
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